Cas no 100447-43-6 (2H-Benzimidazol-2-one,1,3-dihydro-1-[1-(4-oxo-3,3-diphenylhexyl)-4-piperidinyl]-3-(2-propen-1-yl)-)
![2H-Benzimidazol-2-one,1,3-dihydro-1-[1-(4-oxo-3,3-diphenylhexyl)-4-piperidinyl]-3-(2-propen-1-yl)- structure](https://www.kuujia.com/scimg/cas/100447-43-6x300.png)
100447-43-6 structure
Product Name:2H-Benzimidazol-2-one,1,3-dihydro-1-[1-(4-oxo-3,3-diphenylhexyl)-4-piperidinyl]-3-(2-propen-1-yl)-
CAS No:100447-43-6
Molecular Formula:C33H37N3O2
Molecular Weight:507.66578
CID:164768
PubChem ID:3063305
2H-Benzimidazol-2-one,1,3-dihydro-1-[1-(4-oxo-3,3-diphenylhexyl)-4-piperidinyl]-3-(2-propen-1-yl)- Properties
Names and Identifiers
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- 2H-Benzimidazol-2-one,1,3-dihydro-1-[1-(4-oxo-3,3-diphenylhexyl)-4-piperidinyl]-3-(2-propen-1-yl)-
- 2H-Benzimidazol-2-one,1,3-dihydro-1-[1-(4-oxo-3,3-diphenylhexyl)-4-piperidinyl]-3-(2-propenyl)- (9CI)
- 1-[1-(4-oxo-3,3-diphenylhexyl)piperidin-4-yl]-3-prop-2-enylbenzimidazol-2-one
- 2-Benzimidazolinone, 1-allyl-3-(1-(3,3-diphenyl-4-oxohexyl)-4-piperidyl)-
- 1-Allyl-3-(1-(3,3-diphenyl-4-oxohexyl)-4-piperidyl)-2-benzimidazolinone
- DTXSID60143285
- 100447-43-6
- 4-(3-Allyl-2-oxo-1-benzimidazolinyl)-1-(3,3-diphenyl-4-oxohexyl)-piperidine
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- InChIKey: AVWSMSULFQTBPH-UHFFFAOYSA-N
- Inchi: InChI=1S/C33H37N3O2/c1-3-22-35-29-17-11-12-18-30(29)36(32(35)38)28-19-23-34(24-20-28)25-21-33(31(37)4-2,26-13-7-5-8-14-26)27-15-9-6-10-16-27/h3,5-18,28H,1,4,19-25H2,2H3
- SMILES: C=CCN1C(=O)N(C2CCN(CCC(C3=CC=CC=C3)(C(CC)=O)C3=CC=CC=C3)CC2)C2=CC=CC=C12
Computed Properties
- Exact Mass: 507.28881
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 10
- Monoisotopic Mass: 507.289
- Heavy Atom Count: 38
- Complexity: 789
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 5.8
- Topological Polar Surface Area: 43.9Ų
Experimental Properties
- LogP: 5.91930
- PSA: 43.86
- Refractive Index: 1.598
- Boiling Point: 651.1°Cat760mmHg
- Flash Point: 259.4°C
- Density: 1.146
2H-Benzimidazol-2-one,1,3-dihydro-1-[1-(4-oxo-3,3-diphenylhexyl)-4-piperidinyl]-3-(2-propen-1-yl)- Related Literature
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J. Pajarinen,T.-H. Lin,T. Sato,Z. Yao J. Mater. Chem. B, 2014,2, 7094-7108
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Valérie Caps,Sandrine Arrii,Franck Morfin,Gérard Bergeret,Jean-Luc Rousset Faraday Discuss., 2008,138, 241-256
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4. Back cover
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Jian Liu,Chunrui Ma,Gregory Collins,Andy D. Alemayehu,Guru Subramanyam,Jie He,Jiechao Jiang,Efstathios I. Meletis,Amar Bhalla CrystEngComm, 2013,15, 6641-6644
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Wei He,Junpeng Zhuang,Zhanhui Yang,Jiaxi Xu Org. Biomol. Chem., 2017,15, 5541-5548
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Xue Tong,Si-Si Luo,Hua Shen,Shu Zhang,Tian Cao,Yi-Peng Luo,Long-Ling Huang,Xi-Tao Ma,Xiang-Wei Liu Org. Chem. Front., 2021,8, 4533-4542
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10. Contents list
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